Cas no 888451-08-9 (N-(2-ethoxyphenyl)-3-(4-phenylbutanamido)-1-benzofuran-2-carboxamide)

• Product Name: N-(2-ethoxyphenyl)-3-(4-phenylbutanamido)-1-benzofuran-2-carboxamide
• CAS No: 888451-08-9
• MF: C₂₇H₂₆N₂O₄
• MW: 442.506347179413
• CID: 5857213
• PubChem ID: 16817494
• Update Time: 2025-05-28

N-(2-ethoxyphenyl)-3-(4-phenylbutanamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxamide, N-(2-ethoxyphenyl)-3-[(1-oxo-4-phenylbutyl)amino]-
• 888451-08-9
• AB00677103-01
• N-(2-ethoxyphenyl)-3-(4-phenylbutanamido)benzofuran-2-carboxamide
• N-(2-ethoxyphenyl)-3-(4-phenylbutanamido)-1-benzofuran-2-carboxamide
• F1883-0424
• AKOS024617120

• Inchi： 1S/C27H26N2O4/c1-2-32-23-17-9-7-15-21(23)28-27(31)26-25(20-14-6-8-16-22(20)33-26)29-24(30)18-10-13-19-11-4-3-5-12-19/h3-9,11-12,14-17H,2,10,13,18H2,1H3,(H,28,31)(H,29,30)
• InChI Key： JMFLZNSRLHPQBH-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)CCCC2=CC=CC=C2)=C1C(NC1=CC=CC=C1OCC)=O

Computed Properties

• Exact Mass: 442.18925731g/mol
• Monoisotopic Mass: 442.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 604.2±55.0 °C(Predicted)
• pka: 11.57±0.70(Predicted)

Additional information on N-(2-ethoxyphenyl)-3-(4-phenylbutanamido)-1-benzofuran-2-carboxamide

Comprehensive Overview of N-(2-ethoxyphenyl)-3-(4-phenylbutanamido)-1-benzofuran-2-carboxamide (CAS No. 888451-08-9)

N-(2-ethoxyphenyl)-3-(4-phenylbutanamido)-1-benzofuran-2-carboxamide, with the CAS number 888451-08-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the benzofuran derivatives class, which is known for its diverse biological activities. The presence of both ethoxyphenyl and phenylbutanamido moieties in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown growing interest in benzofuran-based compounds due to their potential therapeutic applications. Researchers are particularly intrigued by the compound's unique structural features, which may contribute to its bioactivity and selectivity. The CAS 888451-08-9 compound has been studied for its possible interactions with various biological targets, making it a subject of interest in medicinal chemistry and pharmacology.

One of the key reasons for the rising popularity of N-(2-ethoxyphenyl)-3-(4-phenylbutanamido)-1-benzofuran-2-carboxamide is its potential role in addressing current health challenges. For instance, the search for novel anti-inflammatory and neuroprotective agents has led researchers to investigate this compound's mechanisms of action. Its structural complexity allows for molecular docking studies, which are essential for understanding its binding affinity to specific proteins or enzymes.

From a synthetic chemistry perspective, the preparation of CAS 888451-08-9 involves multi-step organic reactions, including amide coupling and benzofuran ring formation. These processes require precise control of reaction conditions to ensure high yield and purity. The compound's solubility and stability profiles are also critical factors that influence its applicability in various research settings.

Another area where N-(2-ethoxyphenyl)-3-(4-phenylbutanamido)-1-benzofuran-2-carboxamide has shown promise is in the field of cancer research. Preliminary studies suggest that it may exhibit cytotoxic effects against certain cancer cell lines, although further validation is needed. This aligns with the broader trend of exploring small-molecule inhibitors for targeted therapy, a hot topic in oncology.

For researchers and industry professionals, understanding the physicochemical properties of CAS 888451-08-9 is crucial. Its molecular weight, logP value, and hydrogen bond donors/acceptors are key parameters that influence its drug-likeness. These properties are often discussed in forums and publications related to drug design and ADMET prediction.

In addition to its potential therapeutic applications, N-(2-ethoxyphenyl)-3-(4-phenylbutanamido)-1-benzofuran-2-carboxamide is also a valuable tool for chemical biology studies. Its ability to modulate specific pathways makes it a useful probe for understanding cellular processes. This has led to increased demand for high-purity samples of this compound among academic and industrial laboratories.

The synthesis and characterization of CAS 888451-08-9 often involve advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure the compound's identity and purity, which are essential for reproducible research outcomes. The availability of detailed spectral data for this compound further enhances its utility in scientific investigations.

As the scientific community continues to explore the potential of benzofuran derivatives, N-(2-ethoxyphenyl)-3-(4-phenylbutanamido)-1-benzofuran-2-carboxamide remains a compound of significant interest. Its unique structure and potential bioactivities make it a subject of ongoing research, with new findings being published regularly. For those interested in organic synthesis or drug discovery, this compound represents an exciting area of study.

In conclusion, CAS 888451-08-9 is a versatile and intriguing compound with broad applications in pharmaceutical research and chemical biology. Its structural features and potential biological activities make it a valuable asset for scientists exploring new therapeutic avenues. As research progresses, this compound may play a pivotal role in addressing some of the most pressing health challenges of our time.